Cas no 684231-53-6 (N-[3-(1,3-benzothiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]-2-chloro-5-nitrobenzamide)

• Product Name: N-[3-(1,3-benzothiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]-2-chloro-5-nitrobenzamide
• CAS No: 684231-53-6
• MF: C₂₂H₁₆ClN₃O₃S₂
• MW: 469.96374130249
• CID: 5866546
• PubChem ID: 4159559
• Update Time: 2025-10-30

N-[3-(1,3-benzothiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]-2-chloro-5-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• N-(3-(benzo[d]thiazol-2-yl)-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-2-chloro-5-nitrobenzamide
• Benzamide, N-[3-(2-benzothiazolyl)-4,5,6,7-tetrahydrobenzo[b]thien-2-yl]-2-chloro-5-nitro-
• AKOS024603470
• F1165-0025
• N-[3-(1,3-benzothiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]-2-chloro-5-nitrobenzamide
• 684231-53-6
• Oprea1_734517

• Inchi： 1S/C22H16ClN3O3S2/c23-15-10-9-12(26(28)29)11-14(15)20(27)25-22-19(13-5-1-3-7-17(13)30-22)21-24-16-6-2-4-8-18(16)31-21/h2,4,6,8-11H,1,3,5,7H2,(H,25,27)
• InChI Key： ZBDWQDYNNVZBIG-UHFFFAOYSA-N
• SMILES： C(NC1SC2CCCCC=2C=1C1=NC2=CC=CC=C2S1)(=O)C1=CC([N+]([O-])=O)=CC=C1Cl

Computed Properties

• Exact Mass: 469.0321614g/mol
• Monoisotopic Mass: 469.0321614g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 3
• Complexity: 695
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 144Ų

Experimental Properties

• Density: 1.513±0.06 g/cm3(Predicted)
• pka: 10.82±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on N-[3-(1,3-benzothiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]-2-chloro-5-nitrobenzamide

N-[3-(1,3-Benzothiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]-2-chloro-5-nitrobenzamide: A Comprehensive Overview

The compound CAS No. 684231-53-6, known as N-[3-(1,3-benzothiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]-2-chloro-5-nitrobenzamide, is a highly specialized organic compound with a complex structure and diverse potential applications. This compound belongs to the class of benzamides and incorporates functional groups such as benzothiazole and tetrahydrobenzothiophene moieties. Its unique structure endows it with intriguing chemical properties and has garnered significant attention in recent research studies.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound through multi-step processes involving coupling reactions and functional group transformations. The synthesis of N-[3-(1,3-benzothiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]-2-chloro-5-nitrobenzamide typically begins with the preparation of intermediate compounds that are subsequently subjected to catalytic coupling reactions under controlled conditions. The incorporation of the benzothiazole ring system is achieved through a Friedel-Crafts alkylation or similar reaction pathways.

The structural complexity of this compound makes it an ideal candidate for exploring its potential applications in various fields. Recent studies have focused on its pharmacological properties, particularly its ability to modulate enzyme activity and interact with biological targets such as kinases and receptors. For instance, researchers have investigated its role in inhibiting specific enzymes involved in inflammatory pathways, suggesting its potential as a lead compound for anti-inflammatory drug development.

In addition to its pharmacological applications, the compound has also been explored for its electronic properties in materials science. The presence of heterocyclic rings such as benzothiazole and tetrahydrobenzothiophene contributes to its aromaticity and conjugation capabilities, making it a promising candidate for use in organic electronics. Recent research has demonstrated its potential as a component in organic light-emitting diodes (OLEDs) due to its high electron mobility and stability under thermal conditions.

The environmental impact of this compound is another area of active research interest. As industries increasingly prioritize sustainability, understanding the biodegradation pathways and eco-toxicological effects of N-[3-(1,3-benzothiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]-2-chloro-5-nitrobenzamide has become crucial. Studies have shown that under specific microbial conditions, the compound undergoes partial degradation through hydrolytic cleavage of the amide bond and subsequent ring-opening reactions.

Furthermore, the compound's stability under various physical and chemical conditions has been thoroughly examined to assess its suitability for industrial applications. Thermal analysis reveals that it exhibits excellent thermal stability up to 300°C without significant decomposition, making it suitable for high-temperature processes such as polymerization reactions or catalytic transformations.

In summary, the compound CAS No. 684231-53_